Cas no 1075-28-1 (1-bromo-2-(3-bromopropyl)benzene)

• Product Name: 1-bromo-2-(3-bromopropyl)benzene
• CAS No: 1075-28-1
• MF: C₉H₁₀Br₂
• MW: 277.983701229095
• MDL: MFCD09744408
• CID: 1189586
• PubChem ID: 11425911
• Update Time: 2025-11-07

1-bromo-2-(3-bromopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(3-bromopropyl)benzene
• AGN-PC-0015YM
• 1-bromo-3-(2-bromophenyl)propane
• 1-(2-bromo-ethyl)-3-bromo-benzene
• 3-Bromo-1-(2-bromoethyl)benzene
• 3-Bromophenethyl bromide
• 1-bromo-2-(3-bromo-propyl)-benzene
• ACMC-20an86
• CTK4I3061
• 1-Brom-2-(3-brom-propyl)-benzol
• SureCN705920
• 653802_ALDRICH
• 3-(2-bromoethyl)bromobenzene
• o-Br-C6H4(CH2)3Br
• 1-bromo-3-(2'-bromoethyl)benzene
• 3-bromo-phenethyl bromide
• 3-Brom-phenaethylbromid
• Benzene,1-bromo-3-(2-bromoethyl)-
• AGN-PC-0015YM; 1-bromo-3-(2-bromophenyl)propane; 1-(2-bromo-ethyl)-3-bromo-benzene; 3-Bromo-1-(2-bromoethyl)benzene; 3-Bromophenethyl bromide; 1-bromo-2-(3-bromo-propyl)-benzene; ACMC-20an86; CTK4I3061; 1-Brom-2-(3-brom-propyl)-benzol; SureCN705920; 653802_ALDRICH; 3-(2-bromoethyl)bromobenzene; o-Br-C6H4(CH2)3Br; 3-bromophenethyl bromide; 1-bromo-3-(2'-bromoethyl)benzene; 3-bromo-phenethyl bromide; 3-Brom-phenaethylbromid; Benzene,1-bro
• AB91637
• BAA07528
• IOAZJPZJOSGBBZ-UHFFFAOYSA-N
• 1-BROMO-2-(3-BROMOPROPYL)-BENZENE
• DB-092981
• EN300-674853
• AKOS011898138
• SCHEMBL216838
• 1075-28-1
• MFCD09744408
• CS-0217098
• C77748

• MDL： MFCD09744408
• Inchi： 1S/C9H10Br2/c10-7-3-5-8-4-1-2-6-9(8)11/h1-2,4,6H,3,5,7H2
• InChI Key： IOAZJPZJOSGBBZ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=CC=1Br

Computed Properties

• Exact Mass: 275.9149
• Monoisotopic Mass: 275.91493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 277.1±15.0 °C at 760 mmHg
• Flash Point: 137.2±19.6 °C
• PSA: 0
• LogP: 3.77660
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-bromo-2-(3-bromopropyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-bromo-2-(3-bromopropyl)benzene

1-Bromo-2-(3-bromopropyl)benzene (CAS No. 1075-28-1): Properties, Applications, and Market Insights

1-Bromo-2-(3-bromopropyl)benzene (CAS No. 1075-28-1) is a specialized brominated aromatic compound with significant relevance in organic synthesis and material science. This compound, also known as 1,2-bis(bromomethyl)benzene derivative, features a benzene ring substituted with bromine at the 1-position and a 3-bromopropyl group at the 2-position. Its unique structure makes it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced polymers.

The growing demand for brominated building blocks in research and industrial applications has placed compounds like 1-bromo-2-(3-bromopropyl)benzene in the spotlight. Recent trends in green chemistry and sustainable synthesis have driven innovations in its production methods, with researchers exploring catalytic bromination techniques to improve yield and reduce environmental impact. This aligns with the broader industry shift toward eco-friendly halogenation processes, a topic frequently searched in academic and industrial circles.

From a chemical perspective, 1075-28-1 exhibits typical properties of aryl bromides, including moderate reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Its dual bromine functionality allows for sequential functionalization, making it particularly useful in constructing complex molecular architectures. Many synthetic chemists search for "how to handle air-sensitive bromo compounds" or "best practices for storing brominated intermediates," reflecting practical concerns when working with this compound class.

In pharmaceutical applications, 1-bromo-2-(3-bromopropyl)benzene serves as a precursor to various biologically active molecules. The compound's ability to introduce both aromatic and aliphatic bromine moieties in one step makes it efficient for creating drug candidates with modified pharmacokinetic properties. Current research hotspots include its use in developing targeted kinase inhibitors and allosteric modulators, topics that generate substantial interest in medicinal chemistry forums.

The material science sector utilizes CAS 1075-28-1 in designing flame-retardant additives and photoactive polymers. With increasing regulations on fire safety standards worldwide, searches for "bromine-based flame retardant alternatives" have surged by 140% in the past two years according to industry analytics. This compound's balanced bromine content (neither too volatile nor too stable) makes it attractive for creating next-generation materials that meet both performance and regulatory requirements.

From a market standpoint, the global supply of 1-bromo-2-(3-bromopropyl)benzene remains stable with major producers located in Europe and Asia. Pricing trends show a 5-7% annual increase, reflecting growing demand from the electronic materials sector where it's used in semiconductor fabrication. Industry reports indicate particular interest from manufacturers searching for "high-purity bromo aromatic suppliers" and "custom bromination services," suggesting opportunities for specialized chemical providers.

Handling and storage recommendations for 1075-28-1 follow standard protocols for brominated organics: protection from moisture and light in amber glass containers under inert atmosphere. Laboratory safety searches frequently include queries like "compatibility of bromo compounds with common solvents" and "degradation products of brominated aromatics," indicating users' focus on operational safety and product stability.

Analytical characterization of 1-bromo-2-(3-bromopropyl)benzene typically involves GC-MS for purity assessment and ¹H/¹³C NMR for structural confirmation. The compound's distinctive NMR pattern (aromatic protons at 7.2-7.5 ppm and aliphatic protons at 2.8-3.5 ppm) serves as a teaching example in spectroscopy courses, with "NMR interpretation of brominated compounds" being a popular educational search term.

Environmental considerations surrounding brominated organic compounds have led to increased research into biodegradation pathways. Recent studies on microbial debromination mechanisms address common search queries like "are brominated aromatics persistent in environment" and "biological breakdown of bromo substituents." While 1-bromo-2-(3-bromopropyl)benzene isn't classified as environmentally hazardous, proper waste management remains crucial for sustainable operations.

Future developments may focus on catalytic systems that enable selective bromine activation in 1-bromo-2-(3-bromopropyl)benzene, allowing chemists to target specific reaction sites. This aligns with the pharmaceutical industry's need for "regioselective bromination methods" and "atom-economical halogenation" - terms showing upward trends in patent filings and scientific literature searches.